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Previous studies indicated that inhibition of efflux pumps augments tuberculosis therapy. In this

study, we used timcodar (formerly VX-853) to determine if this efflux pump inhibitor could

increase the potency of antituberculosis (anti-TB) drugs against Mycobacterium tuberculosis in

in vitro and in vivo combination studies. When used alone, timcodar weakly inhibited M.
tuberculosis growth in broth culture (MIC, 19 μg/ml); however
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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